(Z)-7-((diethylamino)methyl)-6-hydroxy-2-(2,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-7-(diethylaminomethyl)-6-hydroxy-2-[(2,4,5-trimethoxyphenyl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C23H27NO6/c1-6-24(7-2)13-16-17(25)9-8-15-22(26)21(30-23(15)16)11-14-10-19(28-4)20(29-5)12-18(14)27-3/h8-12,25H,6-7,13H2,1-5H3/b21-11-
• InChI Key: VMZUVYWQYGCVKH-NHDPSOOVSA-N
• Canonical SMILES: CCN(CC)CC1=C(C=CC2=C1OC(=CC3=CC(=C(C=C3OC)OC)OC)C2=O)O
• Isomeric SMILES: CCN(CC)CC1=C(C=CC2=C1O/C(=C\C3=CC(=C(C=C3OC)OC)OC)/C2=O)O
• Molecular Formula: C23H27NO6
• Molecular Weight: 413.5 g/mol

Description

(Z)-7-((diethylamino)methyl)-6-hydroxy-2-(2,4,5-trimethoxybenzylidene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H27NO6 and its molecular weight is 413.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound has been used as an intermediate in the synthesis of novel octahydro-1, 5-imino-3-benzazocin-4, 7, 10-trione derivatives, which are models for saframycins, a group of natural products with various biological activities (Saito et al., 1997).

• It has been used in the synthesis of various derivatives for potential medical applications. For example, derivatives of this compound were synthesized and evaluated for potential anti-HIV activities, showcasing its versatility in medicinal chemistry (Loksha et al., 2011).

Biological Properties and Applications

• In the realm of neuroscience, it has been used in the synthesis of iodobenzamide analogues, which are potential D-2 dopamine receptor imaging agents, highlighting its use in developing imaging tools for neurological studies (Murphy et al., 1990).

• The compound's derivatives have also shown promise in the development of anti-inflammatory and analgesic agents. This indicates its potential role in the synthesis of new drugs for pain and inflammation management (Abu‐Hashem et al., 2020).

Chemical Sensors and Probes

• A derivative of this compound, featuring a Schiff base, has been used to create a fluorescent probe for Zn2+ ions. This application demonstrates its utility in the field of chemical sensing and analysis (Qin et al., 2016).

• Additionally, it has been utilized in creating chemosensors for detecting metal ions like Cu²⁺ and Zn²⁺, again underscoring its relevance in analytical chemistry for selective detection of ions (Fegade et al., 2015).